Cas no 111337-85-0 (D-xylo-Heptonamide,3-amino-N-(3-amino-3-iminopropyl)-2,3,4,6,7-pentadeoxy-6-[[(2E,4Z)-1-oxo-2,4-hexadien-1-yl]amino]-)
111337-85-0 structure
Product Name:D-xylo-Heptonamide,3-amino-N-(3-amino-3-iminopropyl)-2,3,4,6,7-pentadeoxy-6-[[(2E,4Z)-1-oxo-2,4-hexadien-1-yl]amino]-
CAS No:111337-85-0
MF:C16H29N5O3
MW:339.433163404465
CID:165394
PubChem ID:6444139
Update Time:2025-04-19
D-xylo-Heptonamide,3-amino-N-(3-amino-3-iminopropyl)-2,3,4,6,7-pentadeoxy-6-[[(2E,4Z)-1-oxo-2,4-hexadien-1-yl]amino]- Chemical and Physical Properties
Names and Identifiers
-
- D-xylo-Heptonamide,3-amino-N-(3-amino-3-iminopropyl)-2,3,4,6,7-pentadeoxy-6-[[(2E,4Z)-1-oxo-2,4-hexadien-1-yl]amino]-
- (3R,5R,6R)-3-amino-N-(3-amino-3-iminopropyl)-6-[[(2E,4Z)-hexa-2,4-dienoyl]amino]-5-hydroxyheptanamide
- sperabillin B
- (3R,5R,6R)-3-amino-N-[(3Z)-3-amino-3-iminopropyl]-6-[(2E,4Z)-hexa-2,4-dienoylamino]-5-hydroxyheptanamide (non-preferred name)
- D-xylo-Heptonamide, 3-amino-N-(3-amino-3-iminopropyl)-2,3,4,6,7-pentadeoxy-6-((1-oxo-2,4-hexadienyl)amino)-, (E,Z)-
- 111337-85-0
-
- Inchi: 1S/C16H29N5O3/c1-3-4-5-6-15(23)21-11(2)13(22)9-12(17)10-16(24)20-8-7-14(18)19/h3-6,11-13,22H,7-10,17H2,1-2H3,(H3,18,19)(H,20,24)(H,21,23)/b4-3-,6-5+/t11-,12-,13-/m1/s1
- InChI Key: HGBIYXQMCATWPJ-HPLJFFTKSA-N
- SMILES: O[C@@H]([C@@H](C)NC(/C=C/C=C\C)=O)C[C@H](CC(NCCC(=N)N)=O)N
Computed Properties
- Exact Mass: 339.22703980g/mol
- Monoisotopic Mass: 339.22703980g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 11
- Complexity: 476
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 154Ų
D-xylo-Heptonamide,3-amino-N-(3-amino-3-iminopropyl)-2,3,4,6,7-pentadeoxy-6-[[(2E,4Z)-1-oxo-2,4-hexadien-1-yl]amino]- Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
111337-85-0 (D-xylo-Heptonamide,3-amino-N-(3-amino-3-iminopropyl)-2,3,4,6,7-pentadeoxy-6-[[(2E,4Z)-1-oxo-2,4-hexadien-1-yl]amino]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk